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Compound of Interest

Compound Name: Cyclo(CRLLIF)

Cat. No.: B12362864

Technical Support Center: Cyclo(CRLLIF)

Welcome to the technical support center for Cyclo(CRLLIF). This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on minimizing
off-target effects and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for
Cyclo(CRLLIF) and what are its potential off-target
effects?

Al: Cyclo(CRLLIF) is a synthetic cyclic peptide designed as a potent and selective inhibitor of
the Cyclin D-CDK4/6 complex. Its primary on-target effect is to block the phosphorylation of the
Retinoblastoma (Rb) protein, thereby preventing the release of the E2F transcription factor and
inducing G1 phase cell cycle arrest. This makes it a promising candidate for cancer therapy.

However, like many kinase inhibitors, Cyclo(CRLLIF) can exhibit off-target activity, primarily
through the inhibition of other Cyclin-Dependent Kinases (CDKSs) or structurally related kinases.
The degree of selectivity is crucial for its therapeutic window. Peptides, in general, are known
for high specificity, which helps reduce the risk of off-target effects[1][2]. Common off-target
effects can lead to unintended cell cycle phase arrests (e.g., G2/M), cellular toxicity, or
activation of alternative signaling pathways.

On-Target Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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